N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2-{3-methyl-2-[(Z)-methylimino]-4-oxo-thiazolidin-5-yl}-acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C16H18N4O2S2/c1-18-16-20(2)15(22)12(24-16)7-13(21)19-14-10(8-17)9-5-3-4-6-11(9)23-14/h12H,3-7H2,1-2H3,(H,19,21)
• InChI Key: GZDXQLGJOMHQAV-UHFFFAOYSA-N
• Canonical SMILES: CN=C1N(C(=O)C(S1)CC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

“N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2-{3-methyl-2-[(Z)-methylimino]-4-oxo-thiazolidin-5-yl}-acetamide” is a complex organic compound. It belongs to the class of heterocyclic compounds known as 2-halobenzoic acids and derivatives. This compound is composed of numerous chemical groups, including an amide group, a cyano group, and a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a thiophene ring, a cyano group, and an amide group. The exact molecular structure can be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Physical And Chemical Properties Analysis

This compound is likely to be stable at room temperature and soluble in most organic solvents like alcohol and ether but insoluble in water. The exact physical and chemical properties can be determined using various analytical techniques.

Scientific Research Applications

Antibacterial and Antifungal Properties

N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2-{3-methyl-2-[(Z)-methylimino]-4-oxo-thiazolidin-5-yl}-acetamide and its derivatives have been studied for their antibacterial and antifungal properties. A series of related compounds were tested in vitro against a range of Gram-positive and Gram-negative bacteria, as well as against fungal species like Aspergillus fumigatus and Candida albicans. The results showed that certain derivatives demonstrated excellent activity against these microorganisms (Devi, Shahnaz, & Prasad, 2022).

Antitumor Activity

Compounds derived from N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2-{3-methyl-2-[(Z)-methylimino]-4-oxo-thiazolidin-5-yl}-acetamide have been evaluated for their antitumor properties. Novel synthesis pathways have led to a variety of heterocyclic derivatives comprising thiophene, thiazole, and other rings. These compounds were screened for their antiproliferative activity against human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer, showing high inhibitory effects (Shams, Mohareb, Helal, & Mahmoud, 2010).

Synthesis of Heterocyclic Compounds

The compound is used as a precursor in the synthesis of various heterocyclic compounds. These include thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives. The diverse synthetic pathways utilized in these processes indicate the compound's versatility as a starting material for creating a wide range of heterocyclic structures (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Properties

Some derivatives of N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-2-{3-methyl-2-[(Z)-methylimino]-4-oxo-thiazolidin-5-yl}-acetamide have been explored for their insecticidal properties. These compounds were tested against the cotton leafworm, Spodoptera littoralis, with some showing promising results in controlling this pest (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

Target of Action

The primary targets of this compound are JNK2 and JNK3 kinases . These kinases are part of the mitogen-activated protein kinase (MAPK) family and play a crucial role in cellular processes such as inflammation, differentiation, proliferation, and apoptosis .

Mode of Action

The compound acts as a potent inhibitor of JNK2 and JNK3 . It targets the ATP-binding site of these kinases, thereby inhibiting their activity . The 3-cyano substituent of the compound forms an H-bond acceptor interaction with the hinge region of the ATP-binding site .

Biochemical Pathways

The inhibition of JNK2 and JNK3 kinases by the compound affects the MAPK signaling pathway . This pathway is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting JNK2 and JNK3, the compound can potentially modulate these processes.

Pharmacokinetics

The compound’s structure was confirmed using 1h, 13c nuclear magnetic resonance (nmr), and liquid chromatography–mass spectrometry (lc–ms) spectra .

Result of Action

The inhibition of JNK2 and JNK3 by the compound can lead to modulation of cellular processes regulated by the MAPK signaling pathway. This includes potential effects on inflammation, cell differentiation, proliferation, and apoptosis .